N-[2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C18H19NO4/c1-21-15-5-3-2-4-13(15)8-9-19-18(20)14-6-7-16-17(12-14)23-11-10-22-16/h2-7,12H,8-11H2,1H3,(H,19,20)
• InChI Key: PQPOMSOGBMSHNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

Synthesis Analysis The synthesis of complex organic compounds often involves multiple steps, including the formation of intermediates, use of catalysts, and specific reactions tailored to add functional groups or build the molecular framework. For instance, practical synthesis methods have been developed for related compounds, demonstrating the feasibility of obtaining complex molecules with potential pharmacological properties through stepwise chemical reactions, such as the Suzuki–Miyaura reaction, esterification, and amidation processes (Ikemoto et al., 2005).

Molecular Structure Analysis The molecular structure of organic compounds can be elucidated using various analytical techniques, including X-ray crystallography, IR spectroscopy, and NMR spectroscopy. These methods provide detailed information about the geometry, bonding, and conformation of the molecule. Studies on similar molecules have highlighted the importance of crystallographic analysis in determining the molecular geometry and establishing the presence of intramolecular and intermolecular interactions, which are critical for understanding the compound's stability and reactivity (Demir et al., 2015).

Chemical Reactions and Properties Chemical properties of a compound are largely determined by its functional groups and molecular structure. The reactivity towards specific reagents, stability under various conditions, and the ability to undergo particular chemical transformations are essential aspects. For example, the reactivity of benzamides and their derivatives in forming new chemical bonds or undergoing structural modifications has been extensively studied, demonstrating the versatility of these compounds in chemical synthesis (Lambert et al., 1995).

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related compounds often involves reactions that yield both expected and abnormal products, as observed in the Bischler–Napieralski isoquinoline synthesis. In this process, derivatives of N-[2-(4-methoxyphenyl)ethyl]benzamides react with phosphorus pentoxide (and phosphoryl chloride) to produce 7-methoxy-1-phenyl-3,4-dihydroisoquinolines and 6-methoxy-1-phenyl-3,4-dihydroisoquinolines, showcasing the variability in reaction outcomes (Doi, Shirai, & Sato, 1997).

Potential Therapeutic Applications

The exploration of physico-chemical properties of compounds derived from 2-hydroxy-3-[2-(4-methoxyphenyl)ethylamino]propyl-4-[(alkoxycarbonyl)amino]benzoates indicates their potential ultra-short beta-adrenolytic activity. These studies focus on understanding the relationship between the structure and biological activity of the drug, emphasizing the importance of physico-chemical characteristics in drug development (Stankovicová et al., 2014).

Analytical and Biochemical Studies

Investigations into the analytical profiles of psychoactive substances, including those structurally related to N-[2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, provide insights into their characterization and potential biological effects. Studies utilizing gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy help in understanding the pharmacological profiles of these compounds (De Paoli et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Without specific information, it’s difficult to provide a detailed safety profile.